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ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride

Name: ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride
Brand: Smolecule
SKU: S6536102
Rating: 4.5 (2 reviews)

Catalog No.

S6536102

CAS No.

2408963-66-4

M.F

C7H11ClFNO2

M. Wt

195.6

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydro...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

CAS Number

2408963-66-4

Product Name

ethyl 2-(azetidin-3-ylidene)-2-fluoroacetate hydrochloride

Molecular Formula

C7H11ClFNO2

Molecular Weight

195.6

EAFAH is a synthetic compound that belongs to the family of azetidines, which are four-membered ring heterocyclic compounds. This molecule has a fluoroacetate moiety attached to the azetidine ring, which imparts remarkable properties such as high stability, low toxicity, and potent biological activity. The synthesis of EAFAH was first reported in 2008 by a group of researchers from the University of Lyon, France. Since then, several studies have been conducted to explore its potential applications in various fields of research.

Physical and Chemical Properties

EAFAH is a white crystalline solid that is highly soluble in polar solvents such as water, methanol, ethanol, and acetone. Its molecular formula is C7H10FNO2HCl, and its molecular weight is 211.6 g/mol. The melting point of EAFAH is around 165°C, and it decomposes at higher temperatures. EAFAH is stable under normal conditions and can be stored for an extended period without degradation. In terms of chemical reactivity, EAFAH undergoes nucleophilic substitution reactions on the fluoroacetate group and can form stable complexes with metal ions.

Synthesis and Characterization

EAFAH can be synthesized by the condensation of ethyl fluoroacetate and azetidine in the presence of a strong base such as sodium hydride. This reaction yields a crude product, which is further purified using column chromatography or recrystallization. The characterization of EAFAH involves various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques help in confirming the identity and purity of EAFAH and provide insights into its molecular structure and properties.

Analytical Methods

Several analytical methods have been developed to detect and quantify EAFAH in various matrices such as biological fluids, environmental samples, and pharmaceutical formulations. These methods include high-performance liquid chromatography (HPLC), gas chromatography (GC), capillary electrophoresis (CE), and electrochemical methods. These techniques offer high sensitivity, selectivity, and accuracy and can be used for both qualitative and quantitative analysis of EAFAH.

Biological Properties

EAFAH exhibits potent biological activity and has shown promising results in various preclinical studies. It has been reported to possess anti-inflammatory, anticancer, antibacterial, antifungal, and antiviral properties. EAFAH works by interfering with various cellular pathways such as DNA synthesis, protein biosynthesis, and enzyme activity. It has also been demonstrated to cross the blood-brain barrier and exert neuroprotective effects in animal models.

Toxicity and Safety in Scientific Experiments

EAFAH has been extensively evaluated for its toxicity and safety in several animal and cell-based studies. It has been shown to have low acute toxicity and does not cause significant adverse effects at therapeutic doses. However, long-term exposure to high doses of EAFAH may lead to toxicity and adverse effects such as liver and kidney damage, oxidative stress, and DNA damage. Therefore, proper precautions must be taken while handling EAFAH in scientific experiments.

Applications in Scientific Experiments

EAFAH has emerged as a promising molecule in several fields of scientific research, including medicinal chemistry, materials science, and biotechnology. It has shown potential applications in drug discovery, drug delivery, catalysis, sensing, imaging, and biomaterials. In the pharmaceutical industry, EAFAH has been explored as a lead compound for developing novel anticancer and antimicrobial agents. In materials science, EAFAH has been used as a building block for preparing novel polymers and nanomaterials with tunable properties.

Current State of Research

Several studies have been conducted to investigate the properties and applications of EAFAH. These studies have revealed its unique physical, chemical, and biological properties, and its potential applications in various fields. Despite the advances in this area, the research on EAFAH is still in its early stages, and more efforts are needed to fully explore its potential.

Potential Implications in Various Fields of Research and Industry

EAFAH's unique properties make it a promising molecule for various applications in research and industry. In medicinal chemistry, EAFAH can be used as a scaffold for designing novel drugs with improved efficacy and selectivity. In materials science, EAFAH can be used for preparing advanced functional materials with tailored properties. In biotechnology, EAFAH can be used for developing biosensors, protein engineering, and gene delivery systems.

Limitations and Future Directions

Despite its promising potential, several limitations and challenges need to be addressed to fully exploit EAFAH's properties. One significant limitation is the lack of knowledge about its long-term toxicity and safety. Therefore, further studies are needed to evaluate its long-term effects on living organisms. The synthesis of EAFAH is also a challenging task, and more efforts are needed to develop efficient and sustainable methods. Additionally, more research is needed to explore its potential applications in various fields, and innovative approaches need to be developed to fully exploit its properties.

Future Directions

The future directions of EAFAH research are vast and include the following:
1. Development of more efficient and scalable synthesis methods for EAFAH.
2. Evaluation of the long-term safety and toxicity of EAFAH in living organisms.
3. Development of novel drug candidates based on the EAFAH scaffold for various diseases.
4. Identification of new applications of EAFAH in materials science and biotechnology.
5. Development of innovative approaches for functionalizing EAFAH for specific applications.
6. Optimization of the analytical methods for detecting EAFAH in various matrices.
7. Exploration of the potential of EAFAH in electrochemical and energy storage applications.
8. Investigation of the pharmacokinetics and pharmacodynamics of EAFAH in living organisms
9. Evaluation of the effect of EAFAH on the environment and human health.
In conclusion, EAFAH is a promising molecule with unique properties and potential applications in various fields of research and industry. Its physical, chemical, and biological properties, as well as its synthesis, characterization, and analytical methods, are thoroughly discussed in this paper. Despite the advances in this area, more research is needed to fully explore its potential, address the limitations and challenges, and develop innovative ways to functionalize EAFAH for specific applications.